Cas no 2034615-55-7 (2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol)

• Product Name: 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol
• CAS No: 2034615-55-7
• MF: C₁₂H₁₄ClNO₄S₃
• MW: 367.891858577728
• CID: 6454508
• PubChem ID: 119106117
• Update Time: 2025-05-19

2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol
• 5-chloro-N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]thiophene-2-sulfonamide
• F6571-3971
• 5-chloro-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)thiophene-2-sulfonamide
• 2034615-55-7
• AKOS026705312
• 2-[2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxy]ethan-1-ol

• Inchi： 1S/C12H14ClNO4S3/c13-11-3-4-12(20-11)21(16,17)14-8-9(18-6-5-15)10-2-1-7-19-10/h1-4,7,9,14-15H,5-6,8H2
• InChI Key： NGACBSXFNOUJEF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NCC(C1=CC=CS1)OCCO)(=O)=O

Computed Properties

• Exact Mass: 366.9773491g/mol
• Monoisotopic Mass: 366.9773491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 141Ų

Additional information on 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol

Comprehensive Overview of 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol (CAS No. 2034615-55-7)

The compound 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol (CAS No. 2034615-55-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and material science research. This molecule, characterized by its unique thiophene and sulfonamido functional groups, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug development and advanced material synthesis.

One of the key features of 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol is its structural complexity, which allows for versatile interactions in chemical reactions. The presence of both chlorothiophene and thiophene moieties contributes to its electronic properties, making it a candidate for organic electronics and photovoltaics. Additionally, the sulfonamido group enhances its solubility and reactivity, which is crucial for pharmaceutical formulations.

In recent years, the demand for thiophene-based compounds has surged, driven by their applications in medicinal chemistry. 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol is no exception, as it has shown promise in the development of novel therapeutics. Its mechanism of action and biological activity are areas of active research, particularly in the context of targeting specific enzymes or receptors. This aligns with the growing trend of personalized medicine and targeted drug delivery systems.

The synthesis of 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Researchers frequently explore green chemistry approaches to optimize its production, minimizing environmental impact. This reflects the broader industry shift toward sustainable and eco-friendly chemical processes, a topic of high relevance in today's scientific community.

From a commercial perspective, 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its pricing and availability can vary based on purity levels and scale of procurement. Companies engaged in custom synthesis often highlight this compound in their portfolios, emphasizing its potential for tailored applications. This is particularly relevant for startups and research institutions seeking innovative building blocks for their projects.

In the context of drug discovery, 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol is being investigated for its role in modulating biological pathways. Its structural attributes allow it to interact with proteins and enzymes, making it a valuable tool for high-throughput screening and lead optimization. These applications are critical in the race to develop new treatments for diseases with unmet medical needs, a hot topic in global healthcare discussions.

Another area where 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol shows potential is in the field of material science. Its conjugated system and electron-rich nature make it suitable for use in organic semiconductors and conductive polymers. With the rise of flexible electronics and wearable technology, such compounds are in high demand for their ability to enhance device performance and durability.

Safety and handling of 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol follow standard laboratory protocols. While it is not classified as a hazardous material, proper storage and handling are essential to maintain its stability and prevent degradation. Researchers are advised to consult material safety data sheets (MSDS) and adhere to institutional guidelines when working with this compound.

Looking ahead, the future of 2-2-(5-chlorothiophene-2-sulfonamido)-1-(thiophen-2-yl)ethoxyethan-1-ol appears promising, with ongoing studies exploring its full range of applications. As the scientific community continues to uncover its potential, this compound is likely to play a pivotal role in advancements across multiple disciplines. Its versatility and unique properties position it as a key player in the next generation of chemical innovations.